2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H14ClN3O4S2/c21-13-3-1-12(2-4-13)17(25)11-30-20-22-16-9-10-29-18(16)19(26)23(20)14-5-7-15(8-6-14)24(27)28/h1-8H,9-11H2
• InChI Key: NONBULBOGYCANM-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)[N+](=O)[O-])SCC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN3O4S2
• Molecular Weight: 459.9 g/mol
• CAS No.: 850916-10-8

Description

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H14ClN3O4S2 and its molecular weight is 459.92. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antibacterial Agents

Compounds structurally similar to the one have been synthesized and evaluated as potential inhibitors of thymidylate synthase (TS), with applications as antitumor and antibacterial agents. For instance, 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, featuring phenyl, 4'-chlorophenyl, and 4'-nitrophenyl substitutions, have shown potency against human TS, suggesting their utility in cancer treatment. These compounds have also been evaluated for their antibacterial properties, indicating a broader spectrum of potential pharmaceutical applications (Gangjee et al., 1996).

Dual Inhibitors of TS and DHFR

Another study has focused on the synthesis of nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidines as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds, including those with 4-nitrophenyl analogues, demonstrated potent dual inhibitory activities, making them promising candidates for the development of new anticancer drugs (Gangjee et al., 2008).

Material Science Applications

In the field of material science, thiophenyl-substituted compounds, akin to the structure , have been used to synthesize transparent polyimides with high refractive indices and small birefringence. These materials exhibit good thermomechanical stabilities and are of interest for applications in optoelectronics and as advanced materials for lenses and optical devices (Tapaswi et al., 2015).